Cas no 1078791-17-9 (N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide)

• Product Name: N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide
• CAS No: 1078791-17-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5156776
• Update Time: 2026-03-04

N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, N-(2-furanylmethyl)-
• N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide

• Inchi： 1S/C10H14N2O2/c13-10(9-4-1-5-11-9)12-7-8-3-2-6-14-8/h2-3,6,9,11H,1,4-5,7H2,(H,12,13)
• InChI Key： IJTWVOMEEKXYQQ-UHFFFAOYSA-N
• SMILES： N1CCCC1C(NCC1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide

N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide: A Comprehensive Overview

N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide (CAS No. 1078791-17-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidine class, characterized by a nitrogen-containing five-membered ring, which is a common motif in many biologically active molecules. The presence of a furan moiety at the 2-position of the pyrrolidine ring introduces additional functional diversity, making this compound a promising candidate for further investigation.

The< strong>structure of N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide features a pyrrolidine core substituted with a (furan-2-yl)methyl group and an amide functional group at the 2-position. This specific arrangement of functional groups can influence the compound's solubility, stability, and interactions with biological targets. The amide group, in particular, is known to be a key pharmacophore in many drugs, contributing to their binding affinity and metabolic stability.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. Pyrrolidine derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The< strong>furan moiety in N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide adds an extra layer of complexity, which can be exploited to modulate its biological effects.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. The< strong>pyrrolidine ring is a versatile structure that can be modified in numerous ways to tailor its pharmacological properties. For instance, the introduction of different substituents at various positions on the ring can alter its bioavailability, binding affinity, and metabolic pathways. This flexibility makes N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide an attractive candidate for further chemical modifications and lead optimization.

Recent studies have begun to explore the< strong>biological activities of N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has shown promise in preclinical models as a potential inhibitor of enzymes that play a role in cancer cell proliferation. Additionally, its structural features may make it suitable for targeting neurological disorders by interacting with specific neurotransmitter receptors.

The< strong>pharmacokinetic properties of N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Initial pharmacokinetic studies indicate that this compound may have favorable properties such as good solubility and moderate bioavailability, which are essential for successful drug development.

In addition to its potential therapeutic applications, N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide may also have< strong>industrial applications. Its unique structure and properties make it a valuable intermediate in organic synthesis, particularly in the development of more complex molecules with specialized functions. The ability to modify its structure allows chemists to create derivatives with tailored properties for various industrial processes.

The< strong>synthesis of N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide involves several steps that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between furan derivatives and pyrrolidine precursors followed by functional group transformations such as amide bond formation. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales, facilitating further research and development.

The< strong>analytical characterization of N-[(furan-2-yl)methyl]pyrrolidine-2-carboxamide is essential for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to analyze this compound. These methods provide detailed information about its molecular structure and help ensure that it meets the required quality standards for pharmaceutical applications.

In conclusion, N-[(furan-2-y1)methyl]pyrролидин - 2 - карбоксамид (CAS No. 1078791 - 17 - 9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure combining a pyrролидин и фуран moiety offers opportunities for designing novel therapeutic agents with diverse biological activities. Further research is needed to fully elucidate its pharmacological properties and explore its potential applications in medicine and industry.